Cas no 225937-10-0 ((+)-Catechin hydrate)

• Product name: (+)-Catechin hydrate
• CAS No: 225937-10-0
• MF: C₁₅H₁₆O₇
• MW: 308.283345222473
• MDL: MFCD00150865
• CID: 67088
• PubChem ID: 87565790

(+)-Catechin hydrate Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol hydrate
• (2R,3S)-2-(3,4-DIHYDROXYPHENYL)-3,4-DIHYDRO-1(2H)-BENZOPYRAN-3,5,7-TRIOL
• (2R,3S)-2-(3,4-DIHYDROXYPHENYL)-3,4-DIHYDRO-1(2H)-BENZOPYRAN-3,5,7-TRIOL HYDRATE
• (+)-3,3',4',5,7-FLAVANPENTOL HYDRATE
• (+)-3,3',4',5,7-FLAVANPENTOL MONOHYDRATE
• 3,3',4',5,7-PENTAHYDROXYFLAVANE HYDRATE
• (+)-C
• (+)-CATECHIN HYDRATE
• (+)-CATECHIN MONOHYDRATE
• CATECHOL (FLAVAN), HYDRATE
• CATECHUIC ACID (HYDRATE)
• (+)-CYANIDOL-3
• (+)-CYANIDOL-3, HYDRATE
• CYANIDOL HYDRATE
• D-CATECHIN
• D-(+)-CATECHIN HYDRATE
• D-CATECHIN HYDRATE
• D-CATECHOL HYDRATE
• (+)-TRANS-3,3',4',5,7-PENTAHYDROXYFLAVANE HYDRATE
• TRANS-3,3',4',5,7-PENTAHYDROXYFLAVANE HYDRATE
• (+)-Catechin (hydrate)
• (±)-Catechin hydrate
• (2R,3S)-2-(3,4-Dihydroxyphenyl)-chroman-3,5,7-triol hydrate
• Catechin hydrate
• (+)-Cyanidol-3,(2R,3S)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
• Cefixoral-13C,15N2
• FK-027-13C,15N2
• (+)-catechin
• Cianidanol
• CATECHIN
• Catechuic acid
• Cyanidanol
• Catechinic acid
• Catergen
• Cianidol
• (+)-Cyanidanol
• (+)-Catechol
• (+)-Cyanidan-3-ol
• Biocatechin
• D-(+)-Catechin
• Dexcyanidanol
• Catechin (flavan)
• Catechol (flavan)
• D-Catechol
• (2R,3S)-Catechin
• (2R,3S)-2-(3,4-Dihydroxyphenyl)chroman-3,5,7-triol
• Gambier
• 3-Cyanidanol, (+)-
• Cianidanolum
• Catechu
• Transepar
• Katha
• (2R,3S)-(+)-Catechin
• (+)-Cianidanol
• Cutch (dye)
• 3,3',4',5,7-Flavanpentol
• (+)-Cyanidanol-3
• CCRI
• (+)-Catechin hydrate, >=98% (HPLC), powder
• 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, monohydrate, (2R,3S)-
• Cianidanol (JAN/INN)
• (+/-)-Catechin hydrate, purum, >=96.0% (HPLC)
• 88191-48-4
• MLS001056745
• (+)-3,3',4',5,7-Flavanpentol . H2O
• (+)-Catechin hydrate, >=96.0% (sum of enantiomers, HPLC)
• Catechin hydrate
• HMS2233I24
• (+)-Catechin xhydrate
• trans-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
• DTXSID801007988
• MFCD00150865
• D00200
• S00276
• AKOS016843747
• 2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol monohydrate, (2R-trans)-
• SR-01000075742-11
• 225937-10-0
• (+/-)-Catechin (hydrate)
• HMS3649E10
• (2R-trans)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol monohydrate
• (2R,3S)-2-(3,4-dihydroxyphenyl)chromane-3,5,7-triol--water (1/1)
• W-104471
• (+/-)-Catechin hydrate, primary pharmaceutical reference standard
• CHEBI:58994
• 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, monohydrate, (2R-trans)-
• SR-01000075742-15
• CHEMBL1256783
• DS-2787
• Q27126384
• SMR000326724
• (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol;hydrate
• MFCD00149354
• SCHEMBL133974
• trans-3,3',4',5,7-Pentahydroxyflavane
• (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol hydrate
• OFUMQWOJBVNKLR-NQQJLSKUSA-N
• (+)-catechinhydrate
• (+)-Catechin hydrate

• MDL： MFCD00150865
• Inchi： 1S/C15H14O6/c16-8-4-11(18)9-6-13(20)15(21-14(9)5-8)7-1-2-10(17)12(19)3-7/h1-5,13,15-20H,6H2/t13-,15+/m0/s1
• InChI Key： PFTAWBLQPZVEMU-DZGCQCFKSA-N
• SMILES： O1C2=C([H])C(=C([H])C(=C2C([H])([H])[C@@]([H])([C@@]1([H])C1C([H])=C([H])C(=C(C=1[H])O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 308.089603g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 1
• Monoisotopic Mass: 308.089603g/mol
• Monoisotopic Mass: 308.089603g/mol
• Topological Polar Surface Area: 111Ų
• Heavy Atom Count: 22
• Complexity: 364
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: 0.4
• Molecular Weight: 290.27

Experimental Properties

• Color/Form: Powder
• Melting Point: 175-177 °C (anhydrous) (lit.)
• Boiling Point: 630.4°C at 760 mmHg
• Flash Point: No data available
• Solubility: ethanol: soluble50mg/mL
• PSA: 119.61000
• LogP: 1.48180
• Optical Activity: [α]/D +26±2°, c = 1 in H2O
• Specific Rotation: 26 º (c=1 in H2O)
• Merck: 1902
• Vapor Pressure: No data available

(+)-Catechin hydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：8-10-23
• RTECS：DJ3450000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins
• Natural Products and Extracts Plant Extracts Plant based Visnea mocanera
• Natural Products and Extracts Plant Extracts Plant based Nelia pillansii
• Natural Products and Extracts Plant Extracts Plant based Eysenhardtia subcoriacea
• Flavonoids
• Polyphenols

Additional information on (+)-Catechin hydrate

Recent Advances in (+)-Catechin Hydrate (225937-10-0) Research: Implications for Chemical Biology and Medicine

In recent years, (+)-Catechin hydrate (CAS: 225937-10-0), a naturally occurring flavonoid, has garnered significant attention in the fields of chemical biology and medicine due to its diverse pharmacological properties. This research brief synthesizes the latest findings on (+)-Catechin hydrate, focusing on its molecular mechanisms, therapeutic potential, and recent advancements in its applications. The compound, known for its antioxidant, anti-inflammatory, and anticancer activities, has been the subject of numerous studies aimed at elucidating its biological effects and optimizing its use in clinical settings.

One of the most notable recent studies explored the role of (+)-Catechin hydrate in modulating oxidative stress pathways. Researchers demonstrated that the compound effectively scavenges reactive oxygen species (ROS) and upregulates endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings were corroborated by in vitro and in vivo models, highlighting the potential of (+)-Catechin hydrate as a therapeutic agent for diseases characterized by oxidative damage, including neurodegenerative disorders and cardiovascular diseases.

Another groundbreaking study investigated the anticancer properties of (+)-Catechin hydrate, particularly its ability to induce apoptosis in cancer cells while sparing normal cells. Mechanistic studies revealed that the compound inhibits the PI3K/Akt/mTOR signaling pathway, a critical regulator of cell survival and proliferation. Additionally, (+)-Catechin hydrate was shown to synergize with conventional chemotherapeutic agents, enhancing their efficacy and reducing side effects. These results suggest that (+)-Catechin hydrate could serve as an adjunct therapy in cancer treatment regimens.

Recent advancements in drug delivery systems have also been applied to (+)-Catechin hydrate to overcome its limitations, such as poor bioavailability and rapid metabolism. Nanoparticle-based delivery systems, including liposomes and polymeric nanoparticles, have been developed to enhance the stability and targeted delivery of (+)-Catechin hydrate. Preliminary studies indicate that these formulations significantly improve the compound's pharmacokinetic profile and therapeutic outcomes, paving the way for more effective clinical applications.

In conclusion, the latest research on (+)-Catechin hydrate (225937-10-0) underscores its multifaceted role in chemical biology and medicine. From its antioxidant and anti-inflammatory effects to its promising anticancer properties, the compound continues to be a focal point of scientific inquiry. Innovations in drug delivery systems further enhance its therapeutic potential, making it a viable candidate for future clinical trials. As research progresses, (+)-Catechin hydrate is poised to make significant contributions to the development of novel treatments for a wide range of diseases.